Cas no 952569-31-2 (4-bromo-5-methoxythiophene-2-carboxylic acid)

• Product Name: 4-bromo-5-methoxythiophene-2-carboxylic acid
• CAS No: 952569-31-2
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• MDL: MFCD01859874
• CID: 5604190
• PubChem ID: 818890
• Update Time: 2025-06-08

4-bromo-5-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-5-methoxy-
• 4-bromo-5-methoxythiophene-2-carboxylic acid

• MDL： MFCD01859874
• Inchi： 1S/C6H5BrO3S/c1-10-6-3(7)2-4(11-6)5(8)9/h2H,1H3,(H,8,9)
• InChI Key： RJUPICAYMGEMHM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(OC)=C(Br)C=1

Experimental Properties

• Density: 1.801±0.06 g/cm3(Predicted)
• Boiling Point: 352.0±42.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Additional information on 4-bromo-5-methoxythiophene-2-carboxylic acid

4-Bromo-5-Methoxythiophene-2-Carboxylic Acid (CAS No. 952569-31-2): An Overview

4-Bromo-5-methoxythiophene-2-carboxylic acid (CAS No. 952569-31-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine, methoxy, and carboxylic acid functionalities, offers a wide range of applications in drug discovery, polymer synthesis, and other advanced research areas.

The molecular structure of 4-bromo-5-methoxythiophene-2-carboxylic acid consists of a thiophene ring substituted with a bromine atom at the 4-position, a methoxy group at the 5-position, and a carboxylic acid group at the 2-position. This combination of functional groups imparts unique chemical properties that make it an attractive starting material for various synthetic transformations.

In the realm of medicinal chemistry, 4-bromo-5-methoxythiophene-2-carboxylic acid has been explored as a potential lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential in the treatment of various diseases, including cancer and inflammatory disorders. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

Moreover, the bromine substituent in 4-bromo-5-methoxythiophene-2-carboxylic acid provides a valuable handle for further functionalization through cross-coupling reactions. This versatility has been exploited in the synthesis of complex molecules with diverse biological activities. A notable example is the use of this compound as a building block in the synthesis of novel antiviral agents targeting RNA viruses. Studies published in the Journal of Medicinal Chemistry have shown that these derivatives exhibit promising antiviral activity against influenza and other RNA viruses.

In addition to its applications in medicinal chemistry, 4-bromo-5-methoxythiophene-2-carboxylic acid has also found utility in materials science. The thiophene ring is known for its excellent electronic properties, making it a popular choice for the development of conductive polymers and organic semiconductors. Researchers at MIT have utilized this compound as a monomer in the synthesis of conjugated polymers with high charge carrier mobility, which are essential for applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 4-bromo-5-methoxythiophene-2-carboxylic acid has further enhanced its appeal in both academic and industrial settings. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the bromination of 5-methoxythiophene followed by carboxylation using methods such as Vilsmeier-Haack formylation or direct carboxylation with carbon dioxide under high pressure.

The physical and chemical properties of 4-bromo-5-methoxythiophene-2-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130 to 132°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and chloroform, making it suitable for various synthetic transformations and analytical techniques.

Safety considerations are an important aspect when handling any chemical compound. While 4-bromo-5-methoxythiophene-2-carboxylic acid is not classified as a hazardous material, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

In conclusion, 4-bromo-5-methoxythiophene-2-carboxylic acid (CAS No. 952569-31-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable starting material for synthetic chemists and materials scientists alike. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and materials science.